ONO-4578
Description
ONO-4578, also known as BMS 986310, is an orally bioavailable antagonist of the prostaglandin E2 receptor subtype 4 (PTGER4; EP4), with potential analgesic, immunomodulating and antineoplastic activities. Upon administration, the EP4 antagonist ONO-4578 selectively targets and binds to EP4, inhibiting the binding of the immunosuppressive prostaglandin E2 (PGE2) to EP4. This prevents the activation of EP4 and inhibits PGE2-EP4-mediated signaling, thereby inhibiting proliferation of tumor cells in which the PGE2-EP4 signaling pathway is over-activated.
Scientific Research Applications
Immune System Modulation and Cancer Therapy
ONO-4578/BMS-986310, as a novel EP4-selective antagonist, has shown promise in cancer therapy. It effectively inhibits the PGE2-induced cAMP production and demonstrates excellent pharmacokinetic properties. This compound reverses PGE2-mediated suppression of T cell activation and promotes dendritic cell differentiation in vitro. In animal models, ONO-4578/BMS-986310 has inhibited the growth of various tumors and prolonged survival in aggressive cancer types. Its anti-tumor effects appear to be immune-mediated, as indicated by the lack of effect in immuno-deficient mice. The treatment also reduces M2 macrophage infiltration in tumors and upregulates genes related to cytotoxic T lymphocytes, natural killer cells, and innate immunity. ONO-4578/BMS-986310 is undergoing clinical trials as a cancer treatment, both as monotherapy and in combination with other drugs like nivolumab (Kotani et al., 2020).
properties
IUPAC Name |
N/A |
|---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ONO-4578; ONO 4578; ONO4578; BMS 986310; BMS986310; BMS-986310; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(2E)-2-(2-amino-3-chloro-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]-N-pyridin-2-ylbenzenesulfonamide](/img/structure/B1193138.png)
![3-(3-chlorophenyl)-N-(4-piperazin-1-ylphenyl)pyrazolo[1,5-a]pyrimidine-5-carboxamide](/img/structure/B1193161.png)